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Compound of Interest

Compound Name: 4-Chloro-2-iodopyridin-3-ol

CAS No.: 188057-56-9

Cat. No.: B1611973

Get Quote

Executive Summary
In the development of kinase inhibitors and heterocyclic drug scaffolds, 4-Chloro-2-
iodopyridin-3-ol (CAS 188057-56-9) serves as a critical intermediate. However, its synthesis

often yields regioisomers (e.g., 2-chloro-4-iodopyridin-3-ol) that are indistinguishable by

standard Mass Spectrometry (MS) and ambiguous in 1D Proton NMR (

H NMR) due to isolated spin systems.

This guide outlines a definitive, self-validating spectroscopic workflow to confirm the position of

the halogen substituents. It prioritizes the Heavy Atom Effect in

C NMR and HMBC connectivity as the primary arbiters of structure, superior to relying solely on
chemical shift prediction models.

Part 1: The Regioisomer Challenge
The core difficulty lies in distinguishing the target molecule from its isomers where the Chlorine

and Iodine atoms swap positions (C2 vs. C4). Both isomers possess:
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Identical Molecular Weight: HRMS will show the same

and isotopic pattern (Cl + I).

Similar Proton Signals: Both contain two vicinal protons (H5 and H6) with similar coupling

constants (

Hz).

Comparative Analysis of Analytical Methods
Method Capability Limitations Verdict

HRMS (ESI/APCI)

Confirms formula (

) and Halogen

presence.

Cannot distinguish

regioisomers.
Screening Only

1D

H NMR

Confirms pyridine ring

and proton count.

Chemical shifts of

H5/H6 are often too

similar between

isomers to be

diagnostic.

Insufficient

1D

C NMR

Detects carbon

environments.

Requires expert

knowledge of the

Heavy Atom Effect to

interpret C-I vs. C-Cl.

High Value

2D NMR (HMBC)
Links protons to

distant carbons.

The "Gold Standard"

for connectivity. Links

the distinct H6 proton

to the C2 carbon.

Definitive

X-ray Crystallography
Absolute

configuration.

Requires single

crystals, which may

be difficult to grow for

intermediates.

Ultimate (if possible)

Part 2: The "Smoking Gun" – The Heavy Atom Effect
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To confirm 4-Chloro-2-iodopyridin-3-ol without X-ray data, you must exploit the Heavy Atom

Effect (Relativistic Spin-Orbit Coupling).

In aromatic systems, a carbon atom attached to Iodine experiences a significant upfield shift

(shielding) compared to a carbon attached to Chlorine. This is counter-intuitive to

electronegativity (where Cl is more electronegative and should shield less), but it is a well-

documented relativistic phenomenon.

C-Cl Shift (Typical Pyridine C2/C4):

ppm.

C-I Shift (Typical Pyridine C2):

ppm.

The Diagnostic Logic: If the carbon at position 2 (determined via HMBC from H6) appears at

~120 ppm, it bears the Iodine. If it appears at ~150 ppm, it bears the Chlorine (indicating the

wrong isomer).

Part 3: Detailed Spectroscopic Protocol
1. Sample Preparation

Solvent: DMSO-

is preferred over CDCl

.

Reasoning: DMSO ensures solubility of the polar hydroxyl group and slows proton

exchange, often allowing the -OH proton to be visible as a broad singlet or doublet,

providing an extra handle for NOESY/HMBC.

Concentration:

10 mg/0.6 mL for clear 2D NMR resolution.

2.
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H NMR Interpretation (400 MHz+)
H6 (Position 6): Look for a doublet at

ppm. It is deshielded by the adjacent Nitrogen.[1]

H5 (Position 5): Look for a doublet at

ppm. It is shielded relative to H6.

Coupling (

): Expect

Hz. This confirms the protons are neighbors (vicinal), ruling out 2,4,6-substitution patterns.

3. 2D NMR Workflow (The Confirmation Step)
Run an HMBC (Heteronuclear Multiple Bond Correlation) experiment optimized for long-range

coupling (

Hz).

Step A: Identify the H6 proton (the most downfield doublet).

Step B: Trace the HMBC correlations from H6.

H6 will show a strong 3-bond correlation (

) to C2 and C4.

H6 will show a 2-bond correlation (

) to C5.

Step C: Distinguish C2 from C4.

C2 is bonded to Nitrogen (N1).[1] In 2-halopyridines, C2 is usually distinct.

Crucial Check: Look at the chemical shift of the Carbon correlated to H6.
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Target Molecule (2-Iodo): The C2 carbon should be significantly shielded (due to

Iodine).

Isomer (2-Chloro): The C2 carbon would be deshielded (similar to typical pyridine C2).

[1]

Part 4: Decision Tree & Workflow Visualization
The following diagram illustrates the logical flow for accepting or rejecting the structure based

on spectral data.
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Crude Product
(4-Chloro-2-iodopyridin-3-ol)

Step 1: HRMS
Check m/z & Isotope Pattern

Passes Formula Check?
(Cl + I pattern present)

No (Resynthesize)

Step 2: 1H NMR (DMSO-d6)
Identify H5 & H6 Doublets

Yes

Is J(H5,H6) ~ 5 Hz?

No (Wrong Subst.)

Step 3: 13C NMR + HMBC
Correlate H6 to C2

Yes (Vicinal)

Analyze C2 Chemical Shift
(Carbon at Pos 2)

C2 Shift < 130 ppm
(Heavy Atom Effect = Iodine)

Shielded (Upfield)

C2 Shift > 145 ppm
(No Shielding = Chlorine)

Deshielded (Downfield)

CONFIRMED
4-Chloro-2-iodopyridin-3-ol

REJECTED
Likely 2-Chloro-4-iodopyridin-3-ol

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing 2-iodo regioisomers using the Heavy Atom Effect

on

C NMR shifts.

Part 5: Expected Data Summary
To validate your experimental results, compare them against these predicted ranges derived

from substituent chemical shift effects (SCS) and relativistic heavy atom trends.
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Nucleus Position Assignment

Expected Shift
(

)

Diagnostic
Feature

H H6 to N 7.8 – 8.2 ppm

Doublet (

Hz). Correlates

to C2 & C4 in

HMBC.

H H5 to N 6.8 – 7.2 ppm
Doublet (

Hz).

H -OH C3-OH 10.0 – 11.5 ppm

Broad singlet

(DMSO-

). Exchangeable

with

.

C C2 C-I 115 – 128 ppm

Key Indicator.

Upfield due to

Iodine shielding.

C C4 C-Cl 138 – 145 ppm
Typical aromatic

C-Cl shift.

C C3 C-OH 150 – 158 ppm
Deshielded by

Oxygen.

C C5 C-H 120 – 125 ppm
Correlates to H5

in HSQC.

C C6 C-H 145 – 150 ppm
Correlates to H6

in HSQC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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